(4-ethoxy-4,4-diphenyl-2-butyn-1-yl)diethylamine hydrochloride

• IUPAC Name: 4-ethoxy-N,N-diethyl-4,4-diphenylbut-2-yn-1-amine;hydrochloride
• InChI: InChI=1S/C22H27NO.ClH/c1-4-23(5-2)19-13-18-22(24-6-3,20-14-9-7-10-15-20)21-16-11-8-12-17-21;/h7-12,14-17H,4-6,19H2,1-3H3;1H
• InChI Key: RRZONMKRYZOTOH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC#CC(C1=CC=CC=C1)(C2=CC=CC=C2)OCC.Cl
• Molecular Formula: C22H28ClNO
• Molecular Weight: 357.9 g/mol

Description

(4-ethoxy-4,4-diphenyl-2-butyn-1-yl)diethylamine hydrochloride, commonly known as EDBE, is a chemical compound used in scientific research. It is a hydrochloride salt of a tertiary amine and has a molecular weight of 427.0 g/mol. EDBE is a white to off-white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

EDBE acts as an agonist for GPR40 and GPR120 receptors. When EDBE binds to these receptors, it triggers a signaling cascade that results in the activation of various downstream pathways. The activation of GPR40 and GPR120 receptors has been shown to regulate insulin secretion, glucose metabolism, and inflammation.
Biochemical and Physiological Effects
EDBE has been shown to have various biochemical and physiological effects. Studies have shown that EDBE can increase insulin secretion, improve glucose tolerance, and reduce inflammation in various animal models. EDBE has also been shown to have anti-obesity effects and can improve lipid metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EDBE in lab experiments is its selectivity for GPR40 and GPR120 receptors. This allows researchers to study the specific effects of activating these receptors without affecting other signaling pathways. However, one limitation of using EDBE is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on EDBE. One potential area of research is to investigate the role of EDBE in regulating appetite and food intake. Another area of research is to study the effects of EDBE on insulin sensitivity and type 2 diabetes. Additionally, researchers can explore the use of EDBE as a potential therapeutic agent for various metabolic disorders.

Synthesis Methods

EDBE is synthesized using a multistep process that involves the reaction of 4-bromo-4'-ethoxy-1,1'-biphenyl with diethylamine and lithium diisopropylamide. The resulting intermediate is then reacted with 2-butyne-1,4-diol to form EDBE. The final product is obtained as a hydrochloride salt by reacting EDBE with hydrochloric acid.

Scientific Research Applications

EDBE is primarily used in scientific research as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors that play a crucial role in various physiological processes, including neurotransmission, hormone secretion, and immune response. EDBE has been shown to selectively bind to a specific subfamily of GPCRs called GPR40 and GPR120.